Cas no 19389-73-2 (Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis-)

Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis- structure
19389-73-2 structure
Product Name:Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis-
CAS No:19389-73-2
MF:C18H18O5
MW:314.332525730133
CID:123538
PubChem ID:15590012
Update Time:2025-04-18

Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis-
    • 2, 2'-[oxybis(4,1-phenyleneoxy-methylene)]bis-Oxirane
    • REACTIONPRODUCTOF44OXYDIPHENOLWITH1CHLORO23EPOXYPROPANE
    • Ether,bis[p-(2,3-epoxypropoxy)phenyl] (8CI)
    • 4,4'-Dihydroxydiphenyl ether diglycidylether
    • 4,4'-Oxybisphenol diglycidyl ether
    • 19389-73-2
    • SCHEMBL1170566
    • A901314
    • 2-[[4-[4-(oxiran-2-ylmethoxy)phenoxy]phenoxy]methyl]oxirane
    • 4,4'-Dihydroxydiphenyl ether diglycidyl ether
    • 2,2'-(((Oxybis(4,1-phenylene))bis(oxy))bis(methylene))bis(oxirane)
    • Oxirane, 2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis-
    • Inchi: 1S/C18H18O5/c1-5-15(6-2-13(1)19-9-17-11-21-17)23-16-7-3-14(4-8-16)20-10-18-12-22-18/h1-8,17-18H,9-12H2
    • InChI Key: OUMVQDFNHGJHOM-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC(=CC=1)OC1C=CC(=CC=1)OCC1CO1

Computed Properties

  • Exact Mass: 314.11544
  • Monoisotopic Mass: 314.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.8Ų

Experimental Properties

  • PSA: 52.75

Oxirane,2,2'-[oxybis(4,1-phenyleneoxymethylene)]bis- Related Literature

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